Cas no 1639866-72-0 (3-Amino-5-ethynylbenzoic acid)

3-Amino-5-ethynylbenzoic acid is a versatile aromatic compound featuring both an amino and an ethynyl functional group on a benzoic acid scaffold. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles and conjugated systems. The presence of the ethynyl group enables click chemistry applications, such as Cu-catalyzed azide-alkyne cycloadditions, while the carboxylic acid and amino groups offer additional sites for derivatization. This compound is useful in pharmaceutical research, materials science, and as a building block for molecular probes. Its well-defined reactivity profile and stability under standard conditions enhance its utility in multistep synthetic routes.
3-Amino-5-ethynylbenzoic acid structure
3-Amino-5-ethynylbenzoic acid structure
Product name:3-Amino-5-ethynylbenzoic acid
CAS No:1639866-72-0
MF:C9H7NO2
MW:161.157382249832
CID:4612347

3-Amino-5-ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-5-ethynylbenzoic acid
    • AT27621
    • 3-Amino-5-ethynylbenzoic acid
    • Inchi: 1S/C9H7NO2/c1-2-6-3-7(9(11)12)5-8(10)4-6/h1,3-5H,10H2,(H,11,12)
    • InChI Key: SAQQZNDPKLOEQZ-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C#C)C=C(C=1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Topological Polar Surface Area: 63.3
  • XLogP3: 1

3-Amino-5-ethynylbenzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7353551-2.5g
3-amino-5-ethynylbenzoic acid
1639866-72-0
2.5g
$1931.0 2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1176207-100mg
3-Amino-5-ethynylbenzoic acid
1639866-72-0 97%
100mg
¥227 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1176207-250mg
3-Amino-5-ethynylbenzoic acid
1639866-72-0 97%
250mg
¥348 2023-04-15
Enamine
EN300-7353551-1.0g
3-amino-5-ethynylbenzoic acid
1639866-72-0
1g
$986.0 2023-05-29
Enamine
EN300-7353551-10.0g
3-amino-5-ethynylbenzoic acid
1639866-72-0
10g
$4236.0 2023-05-29
Enamine
EN300-7353551-0.5g
3-amino-5-ethynylbenzoic acid
1639866-72-0
0.5g
$946.0 2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1176207-5g
3-Amino-5-ethynylbenzoic acid
1639866-72-0 97%
5g
¥2834 2023-04-15
Enamine
EN300-7353551-5.0g
3-amino-5-ethynylbenzoic acid
1639866-72-0
5g
$2858.0 2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1176207-1g
3-Amino-5-ethynylbenzoic acid
1639866-72-0 97%
1g
¥1014 2023-04-15
Enamine
EN300-7353551-0.05g
3-amino-5-ethynylbenzoic acid
1639866-72-0
0.05g
$827.0 2023-05-29

Additional information on 3-Amino-5-ethynylbenzoic acid

Comprehensive Overview of 3-Amino-5-ethynylbenzoic acid (CAS No. 1639866-72-0): Properties, Applications, and Research Insights

3-Amino-5-ethynylbenzoic acid (CAS No. 1639866-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzoic acid derivative features both an amino group and an ethynyl group, making it a versatile building block for drug discovery, click chemistry, and polymer synthesis. Its unique structure enables applications in bioconjugation, small-molecule probes, and covalent organic frameworks (COFs), aligning with current trends in precision medicine and green chemistry.

The growing demand for highly functionalized aromatic compounds like 3-Amino-5-ethynylbenzoic acid reflects broader industry shifts toward targeted drug delivery systems and bioorthogonal reactions. Researchers frequently search for "ethynylbenzoic acid derivatives" and "CAS 1639866-72-0 solubility," highlighting its relevance in optimizing synthetic pathways and solvent compatibility. Recent studies emphasize its role in developing fluorescent tags and proteolysis-targeting chimeras (PROTACs), addressing key challenges in cancer therapeutics.

From a structural perspective, the electron-rich ethynyl group in 3-Amino-5-ethynylbenzoic acid facilitates Sonogashira coupling and Huisgen cycloaddition, critical for creating conjugated polymers with tunable optoelectronic properties. This aligns with the surge in interest around "organic electronics" and "sustainable material design." Analytical data shows its melting point stability between 210–215°C, while its carboxylic acid moiety ensures compatibility with amide bond formation—a hotspot for peptide-based drug developers.

Environmental and regulatory considerations further elevate the compound’s profile. Unlike many hazardous intermediates, 3-Amino-5-ethynylbenzoic acid exhibits low toxicity in standard in vitro assays, making it a candidate for green synthesis protocols. Queries like "CAS 1639866-72-0 safety data" and "biodegradable linker molecules" underscore its alignment with ESG-driven research. Innovations in flow chemistry have also reduced its production waste, resonating with the "circular economy" discourse.

In summary, 3-Amino-5-ethynylbenzoic acid (CAS No. 1639866-72-0) represents a convergence of multidisciplinary applications, from biopharmaceuticals to advanced materials. Its adaptability to catalytic transformations and compliance with safety benchmarks position it as a pivotal tool for next-generation scientific breakthroughs. Ongoing studies exploring its metabolic stability and scalable production continue to expand its industrial footprint.

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